Cas no 27224-99-3 (4,5-Dibromo-2,7-naphthyridine)

• Product Name: 4,5-Dibromo-2,7-naphthyridine
• CAS No: 27224-99-3
• MF: C₈H₄Br₂N₂
• MW: 287.938759803772
• CID: 2661634
• Update Time: 2025-06-25

4,5-Dibromo-2,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-2,7-naphthyridine
• 4,5-Dibromo-2,7-naphthyridine

• Inchi： 1S/C8H4Br2N2/c9-6-3-11-1-5-2-12-4-7(10)8(5)6/h1-4H
• InChI Key： FUNMVWWDTRHNLZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=NC=C(C=21)Br

Computed Properties

• Exact Mass: 287.872
• Monoisotopic Mass: 285.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4,5-Dibromo-2,7-naphthyridine

4,5-Dibromo-2,7-naphthyridine (CAS No. 27224-99-3): A Comprehensive Overview

4,5-Dibromo-2,7-naphthyridine (CAS No. 27224-99-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic compounds with a wide range of biological activities. The presence of bromine substituents at the 4 and 5 positions imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 4,5-Dibromo-2,7-naphthyridine consists of a naphthyridine core with two bromine atoms attached to the 4 and 5 positions. This specific arrangement of substituents influences the compound's electronic properties, solubility, and reactivity. The naphthyridine ring system is known for its ability to form stable complexes with metal ions and its potential as a scaffold for drug design. The bromine substituents can be used as handles for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

In recent years, 4,5-Dibromo-2,7-naphthyridine has been extensively studied for its potential therapeutic applications. One area of significant interest is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making 4,5-Dibromo-2,7-naphthyridine a promising candidate for the development of novel therapeutic agents.

Beyond its enzymatic inhibition properties, 4,5-Dibromo-2,7-naphthyridine has also been explored for its potential as an antimicrobial agent. Research has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways. These findings suggest that 4,5-Dibromo-2,7-naphthyridine could be developed into new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its therapeutic applications, 4,5-Dibromo-2,7-naphthyridine has been investigated for its use in chemical synthesis and materials science. The unique electronic properties of this compound make it suitable as a building block for the synthesis of more complex molecules with tailored functionalities. For example, it can be used as a precursor in the synthesis of luminescent materials and organic semiconductors. These materials have potential applications in optoelectronics and photovoltaic devices.

The synthesis of 4,5-Dibromo-2,7-naphthyridine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination of 2,7-dihydroxynaphthalene followed by cyclization to form the naphthyridine ring. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale. These improvements have facilitated its broader application in research and development.

The safety profile of 4,5-Dibromo-2,7-naphthyridine is an important consideration in its development as a therapeutic agent or material science application. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further toxicological evaluations are necessary to ensure its safety in human use.

In conclusion, 4,5-Dibromo-2,7-naphthyridine (CAS No. 27224-99-3) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.